Cyclopropylmethyl 1-methyltriazole-4-carboxylate
Overview
Description
Cyclopropylmethyl 1-methyltriazole-4-carboxylate (CMTC) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a triazole derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied. Additionally, we will explore the future directions for CMTC research.
Mechanism of Action
The mechanism of action of Cyclopropylmethyl 1-methyltriazole-4-carboxylate is not fully understood, but it has been reported to inhibit the activity of certain enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. It has also been reported to interact with DNA and RNA.
Biochemical and Physiological Effects:
Cyclopropylmethyl 1-methyltriazole-4-carboxylate has been reported to exhibit various biochemical and physiological effects, including the inhibition of enzyme activity, DNA and RNA interaction, and antioxidant activity. It has also been reported to exhibit cytotoxic effects against cancer cells and antimicrobial activity against certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using Cyclopropylmethyl 1-methyltriazole-4-carboxylate in lab experiments is its potential as a building block for the synthesis of other compounds. It also exhibits various biological activities, making it a potential drug candidate. However, the yield of Cyclopropylmethyl 1-methyltriazole-4-carboxylate using current synthesis methods is relatively low, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for Cyclopropylmethyl 1-methyltriazole-4-carboxylate research, including the development of more efficient synthesis methods, the exploration of its potential as a drug candidate, and the investigation of its mechanism of action. Additionally, further studies on its biochemical and physiological effects could lead to the discovery of new applications for Cyclopropylmethyl 1-methyltriazole-4-carboxylate in various fields.
In conclusion, Cyclopropylmethyl 1-methyltriazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are several future directions for Cyclopropylmethyl 1-methyltriazole-4-carboxylate research, and further studies could lead to the discovery of new applications for this compound.
Synthesis Methods
Cyclopropylmethyl 1-methyltriazole-4-carboxylate can be synthesized using various methods, including the reaction of cyclopropylmethylamine with methyl isocyanate and sodium azide. Another method involves the reaction of 1-cyclopropylmethyl-1H-1,2,3-triazole-4-carboxylic acid with thionyl chloride and then reacting the resulting acid chloride with methylamine. The yield of Cyclopropylmethyl 1-methyltriazole-4-carboxylate using these methods ranges from 40-70%.
Scientific Research Applications
Cyclopropylmethyl 1-methyltriazole-4-carboxylate has been used in scientific research for various applications, including as a building block for the synthesis of other compounds, as a ligand for metal complexes, and as a potential drug candidate. It has been reported to exhibit antimicrobial, antiviral, and antitumor properties.
properties
IUPAC Name |
cyclopropylmethyl 1-methyltriazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c1-11-4-7(9-10-11)8(12)13-5-6-2-3-6/h4,6H,2-3,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVUFRZFSNRDRMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)OCC2CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cyclopropylmethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((7-benzyl-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)-N-(2-methoxyethyl)acetamide](/img/structure/B2883231.png)
![5-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylbenzenesulfonamide](/img/structure/B2883234.png)
![N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)furan-3-carboxamide](/img/structure/B2883235.png)
![Methyl 3-({[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]acetyl}amino)thiophene-2-carboxylate](/img/structure/B2883239.png)
![1-(2,5-Dimethylbenzyl)-3'-(4-ethoxyphenyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione 1',1'-dioxide](/img/structure/B2883241.png)
![11-(3,4-Dimethylphenyl)-5-{[(4-fluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene](/img/structure/B2883242.png)
![N-(4,6-difluorobenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide](/img/structure/B2883244.png)
![Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate](/img/structure/B2883246.png)
![N-cyclohexyl-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(propan-2-yl)propanamide](/img/structure/B2883247.png)